Cas no 1256816-82-6 ((5-Chloro-2-methoxypyridin-3-yl)methanamine)

• Product Name: (5-Chloro-2-methoxypyridin-3-yl)methanamine
• CAS No: 1256816-82-6
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 2621164
• PubChem ID: 84021902
• Update Time: 2025-04-21

(5-Chloro-2-methoxypyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1256816-82-6
• C-(5-Chloro-2-Methoxy-pyridin-3-yl)-MethylaMine
• (5-Chloro-2-methoxypyridin-3-yl)methanamine
• EN300-2921195
• AB88043
• 101-708-3
• SCHEMBL25117788
• G11605
• MFCD18254511

• Inchi： 1S/C7H9ClN2O/c1-11-7-5(3-9)2-6(8)4-10-7/h2,4H,3,9H2,1H3
• InChI Key： NEFLYASGTJSILV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CN)OC

Computed Properties

• Exact Mass: 172.0403406Da
• Monoisotopic Mass: 172.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų